(E)-1-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[4-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C22H24N6O/c1-17-14-18(2)28(25-17)21-15-20(23-16-24-21)26-10-12-27(13-11-26)22(29)9-8-19-6-4-3-5-7-19/h3-9,14-16H,10-13H2,1-2H3/b9-8+
• InChI Key: BZGJZJBLHVHZOQ-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCN(CC3)C(=O)C=CC4=CC=CC=C4)C
• Isomeric SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCN(CC3)C(=O)/C=C/C4=CC=CC=C4)C
• Molecular Formula: C22H24N6O
• Molecular Weight: 388.5 g/mol

Description

(E)-1-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one is a useful research compound. Its molecular formula is C22H24N6O and its molecular weight is 388.475. The purity is usually 95%.
BenchChem offers high-quality (E)-1-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-1-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Research on pyrazolo[3,4-d]pyrimidin-4-one derivatives, closely related to the specified compound, has shown promising results in anticancer activity. For instance, Khaled R. A. Abdellatif et al. (2014) synthesized a series of pyrazolo[3,4-d]pyrimidin-4-ones and evaluated their antitumor activity against the MCF-7 human breast adenocarcinoma cell line. Compounds in this series displayed significant inhibitory activity, highlighting their potential as anticancer agents Abdellatif et al., 2014.

Antimicrobial and Antifungal Effects

Another avenue of research involves the antimicrobial and antifungal properties of pyrazolopyrimidine derivatives. Samir Bondock et al. (2008) developed heterocyclic compounds incorporating the antipyrine moiety, showing effective antimicrobial activities. This study opens up possibilities for using such compounds in combating microbial infections Bondock et al., 2008.

Inhibitory Activity Against Human Enteroviruses

The pyrazolo[3,4-d]pyrimidines have also been identified as potent inhibitors of human enteroviruses, including coxsackieviruses, at nanomolar concentrations. J. Chern et al. (2004) discovered that derivatives with specific substituents exhibited high antiviral activity, indicating the potential of these compounds in developing new antiviral drugs Chern et al., 2004.